1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3,3,5-trimethylcyclohexyl)urea

• IUPAC Name: 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(3,3,5-trimethylcyclohexyl)urea
• InChI: InChI=1S/C22H33N3O4/c1-14-8-15(12-22(2,3)11-14)23-21(27)24-16-9-20(26)25(13-16)17-6-7-18(28-4)19(10-17)29-5/h6-7,10,14-16H,8-9,11-13H2,1-5H3,(H2,23,24,27)
• InChI Key: PNWPXDZIPMVZMY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C)C)NC(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H33N3O4
• Molecular Weight: 403.5 g/mol
• CAS No.: 1013757-54-4

Description

1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3,3,5-trimethylcyclohexyl)urea (CAS 1013757-54-4) is a synthetic urea derivative of significant interest in modern drug discovery and medicinal chemistry research. With a molecular formula of C 22 H 33 N 3 O 4 and a molecular weight of 403.5 g/mol, this compound is supplied with a guaranteed purity of 95% or higher . Its structure incorporates several pharmaceutically relevant motifs, including a pyrrolidine ring, which is a saturated five-membered heterocycle prevalent in many alkaloids and bioactive molecules, and a 3,3,5-trimethylcyclohexyl group, a common hydrophobic fragment in drug design . The core urea functionality is a key feature that enables critical drug-target interactions. Urea derivatives are renowned for their ability to form multiple, stable hydrogen bonds with protein targets and receptors, which is essential for achieving high binding affinity, potency, and selectivity in therapeutic agents . Researchers utilize such compounds to probe enzymatic processes and develop novel therapeutic agents for a range of diseases . The conformational properties of the urea moiety can be fine-tuned by the substituents on the nitrogen atoms, allowing researchers to modulate the molecule's overall geometry and hydrogen-bonding capacity to optimize interactions with a biological target . This makes 1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3,3,5-trimethylcyclohexyl)urea a valuable chemical tool for hit-to-lead optimization campaigns and structure-activity relationship (SAR) studies, particularly in areas such as anticancer, antibacterial, and central nervous system (CNS) drug discovery. This product is strictly labeled For Research Use Only (RUO) . It is not intended for use in diagnostics, therapeutics, or any form of human or personal use. Researchers can procure this compound in various quantities to support their investigative work .

Biological Activity

1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3,3,5-trimethylcyclohexyl)urea is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews its chemical properties, mechanisms of action, and biological evaluations based on diverse research findings.

The compound can be characterized by the following chemical properties:

Property	Value
Molecular Weight	368.43 g/mol
Molecular Formula	C21H24N2O4
LogP	2.3307
LogD	2.3307
Polar Surface Area	55.982 Ų
Hydrogen Bond Acceptors	6
Hydrogen Bond Donors	1

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various signaling pathways. The pyrrolidinone core and the dimethoxyphenyl group are critical for its binding affinity and selectivity towards these targets.

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes related to cancer progression or inflammatory responses.
• Receptor Modulation : It has the potential to modulate receptor activities, impacting pathways associated with cell proliferation and survival.

Anticancer Properties

Recent studies have highlighted the anticancer potential of similar compounds containing the pyrrolidinone structure. For instance, derivatives with similar motifs have shown effectiveness against various cancer cell lines:

• Cell Lines Tested : A549 (WT EGFR), PC-9 (EGFR del E746-A75), H520 (FGFR amplification), H1581 (FGFR amplification), H226.
• Inhibition Rates : Compounds demonstrated over 50% inhibition at concentrations around 10 μM.

Anti-inflammatory Activity

The compound's structural characteristics suggest potential anti-inflammatory properties. Similar compounds have been evaluated for their ability to inhibit COX-2 enzymes, which are crucial in inflammatory processes.

Study on Similar Compounds

A study focused on a series of sulfonamide-containing derivatives demonstrated significant inhibition of COX-2 activity in vitro and in vivo, suggesting that compounds with similar structural features could also exhibit anti-inflammatory effects .

Comparative Analysis

A comparative analysis of various urea derivatives indicated that modifications to the aromatic and aliphatic groups significantly influenced their biological activity. This underscores the importance of structural optimization in enhancing therapeutic efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Urea Derivatives with Aromatic and Cycloaliphatic Substituents

The target compound shares structural motifs with other urea-based molecules, such as 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)-1-(4-methoxybenzyl)-3-(4-methoxyphenyl)urea (CAS 1042725-27-8) . Key comparisons include:

Feature	Target Compound	CAS 1042725-27-8
Core Structure	5-Oxopyrrolidin-3-yl with urea linkage	2,5-Dioxo-1-phenylpyrrolidin-3-yl with urea linkage
Aryl Substituents	3,4-Dimethoxyphenyl (electron-donating, polar)	4-Methoxyphenyl and 4-methoxybenzyl (enhanced lipophilicity)
Cycloaliphatic Group	3,3,5-Trimethylcyclohexyl (highly branched, lipophilic)	Absent; replaced with benzyl and phenyl groups
Predicted LogP	Higher (due to cyclohexyl group)	Moderate (aromatic methoxy groups balance polarity)

Comparison with Isophorone Diisocyanate (IPDI) Derivatives

Isophorone diisocyanate (IPDI, CAS 4098-71-9) derivatives, such as 3-(Isocyanatomethyl)-3,3,5-trimethylcyclohexyl isocyanate , share the 3,3,5-trimethylcyclohexyl motif but differ in functional groups:

Feature	Target Compound	IPDI Derivatives
Functional Group	Urea (-NHCONH-)	Isocyanate (-NCO)
Reactivity	Stable hydrogen-bonding interactions	Highly reactive (polymerization precursors)
Applications	Potential bioactivity (e.g., enzyme inhibition)	Industrial (polyurethanes, coatings)

The urea group in the target compound likely reduces toxicity compared to reactive isocyanates, making it more suitable for pharmacological applications .

Spirocyclic and Heterocyclic Urea Analogues

Compounds like 10a'-methyl-5',6'-dihydro-10a'H-dispiro[cyclohexane-1,1'-bis[1,3]oxazolo[3,4-d:4',3'-g][1,4]diazepine-10',1''-cyclohexane]-3',8'-dione (CAS 312508-79-5) feature complex spirocyclic systems. While these lack a direct structural match to the target compound, they highlight trends in urea-based drug design:

• Spiro Systems : Enhance conformational rigidity, improving target selectivity.
• Heterocycles : Introduce diverse electronic environments for binding.

The target compound’s simpler pyrrolidinone-urea scaffold may offer synthetic accessibility but less conformational control compared to spiro analogues .

Research Findings and Data Gaps

• Physicochemical Properties : The 3,4-dimethoxyphenyl group likely enhances solubility in polar solvents, while the cyclohexyl group increases logP (~4.5 estimated).
• Bioactivity: No direct pharmacological data exists for the target compound, but urea derivatives with similar substituents show kinase or protease inhibitory activity .
• Synthetic Challenges : Steric hindrance from the cyclohexyl group may complicate urea formation compared to less bulky analogues .

Q & A

Q. What experimental designs (e.g., DoE) optimize reaction scalability while minimizing byproducts?

• Methodological Answer :
• Factorial Design (DoE) : Vary temperature (50–80°C), catalyst loading (1–5 mol%), and solvent polarity (DMF vs. THF) to maximize yield.
• PAT Tools (ReactIR) : Monitor reaction progression in real-time to identify byproduct formation thresholds .
• Green Chemistry Metrics : Calculate E-factor (kg waste/kg product) for sustainability benchmarking .